N-[3-(2,3-dihydro-1H-indol-1-ylcarbonyl)phenyl]-2-ethylbutanamide

• IUPAC Name: N-[3-(2,3-dihydroindole-1-carbonyl)phenyl]-2-ethylbutanamide
• InChI: InChI=1S/C21H24N2O2/c1-3-15(4-2)20(24)22-18-10-7-9-17(14-18)21(25)23-13-12-16-8-5-6-11-19(16)23/h5-11,14-15H,3-4,12-13H2,1-2H3,(H,22,24)
• InChI Key: PPHZKAQFYRDBCS-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NC1=CC=CC(=C1)C(=O)N2CCC3=CC=CC=C32
• Molecular Formula: C21H24N2O2
• Molecular Weight: 336.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-[3-(2,3-dihydro-1H-indol-1-ylcarbonyl)phenyl]-2-ethylbutanamide involves multiple steps including condensation, cyclization, and functionalization reactions. Although the specific synthesis pathway for this compound isn't directly reported, related syntheses involve the reaction of indole derivatives with acyl chlorides or carboxylic acids in the presence of base or coupling agents to form the corresponding amide linkages. For example, the synthesis of N-(2-Chloro-5-cyanophenyl)-4,4,4-trifluorobutanamide involves reacting 4,4,4-trifluorobutanoic acid with an amine in the presence of triethylamine and propylphosphonic anhydride in ethyl acetate (Manojkumar et al., 2013).

Molecular Structure Analysis

Molecular structure analysis of related compounds emphasizes the significance of the indole moiety and its contribution to the biological activity of these compounds. The indole ring system, a core structure in many biologically active molecules, is often modified at various positions to enhance activity or specificity. The molecular docking studies of certain N-(1H-Indol-2-ylcarbonyl) derivatives have shown how these compounds can interact with biological targets, revealing the potential modes of action based on their structure (Almutairi et al., 2018).

Scientific Research Applications

Metabolic Profiling and Drug Analysis

A sensitive and specific method has been developed for determining N-[1(R)-[1,2-dihydro-1-methylsulfonylspiro(3H-indole-3,4'-piperidin)-1'-yl]carbonyl-2-(phenylmethoxy)ethyl]-2-amino-2-methylpropanamide, a growth hormone secretagogue, in human plasma. This high-performance liquid chromatography (HPLC) with tandem mass spectrometric (MS-MS) detection method provides sufficient sensitivity for pharmacokinetic studies following oral doses of the compound, showcasing its potential in clinical pharmacology research (Constanzer, Chavez-Eng, & Matuszewski, 1997).

Synthesis and Chemical Characterization

Research includes the synthesis of compounds related to N-[3-(2,3-dihydro-1H-indol-1-ylcarbonyl)phenyl]-2-ethylbutanamide, like N-(2-Chloro-5-cyanophenyl)-4,4,4-trifluorobutanamide, by reacting 4,4,4-trifluorobutanoic acid with 2-amino-4-chlorobenzonitrile. Characterization by various techniques such as IR, 1H-NMR, 13C-NMR, LC-MS, and CHN analysis highlights the detailed chemical understanding crucial for further applications in drug development and synthetic chemistry (Manojkumar et al., 2013).

Polymer Science Applications

A study on achiral N-propargylamides, including N-propargyl-2-ethylbutanamide, demonstrated the induction of one-handed helix sense in polymers by the addition of chiral alcohols or amine. This research contributes to the understanding of polymer science, especially in creating stereoregular structures and exploring interactions between polymers and chiral molecules, which is vital for developing new materials with specific optical properties (Tabei, Nomura, Sanda, & Masuda, 2003).

Antiallergic Compound Development

In the quest for novel antiallergic compounds, a series of N-(pyridin-4-yl)-(indol-3-yl)alkylamides were synthesized and evaluated, leading to the identification of compounds significantly more potent than existing treatments. This line of research exemplifies the potential of this compound derivatives in developing effective therapies for allergic conditions (Menciu et al., 1999).